Cas no 153556-50-4 (methyl 2-fluoro-6-(trifluoromethyl)benzoate)

• Product Name: methyl 2-fluoro-6-(trifluoromethyl)benzoate
• CAS No: 153556-50-4
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• MDL: MFCD06203704
• CID: 1327581
• PubChem ID: 44203141
• Update Time: 2025-10-31

methyl 2-fluoro-6-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-fluoro-6-(trifluoromethyl)benzoate
• benzoic acid, 2-fluoro-6-(trifluoromethyl)-, methyl ester
• LogP
• Methyl2-fluoro-6-trifluoroMethylbenzoate
• methyl 2-fluoro-6-trifluoromethylbenzoate
• CS-0193127
• S10831
• 153556-50-4
• MFCD06203704
• SCHEMBL2720902
• methyl2-fluoro-6-(trifluoromethyl)benzoate

• MDL： MFCD06203704
• Inchi： 1S/C9H6F4O2/c1-15-8(14)7-5(9(11,12)13)3-2-4-6(7)10/h2-4H,1H3
• InChI Key： YOVLJBSHMOBDEK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(F)(F)F)=C1C(=O)OC

Computed Properties

• Exact Mass: 222.03038
• Monoisotopic Mass: 222.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.8

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2-fluoro-6-(trifluoromethyl)benzoate

Methyl 2-Fluoro-6-(Trifluoromethyl)benzoate: An Overview of Its Properties, Applications, and Recent Research

Methyl 2-fluoro-6-(trifluoromethyl)benzoate (CAS No. 153556-50-4) is a versatile organic compound that has gained significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which includes a fluorine atom and a trifluoromethyl group attached to a benzene ring. These functional groups endow the compound with distinct chemical and physical properties, making it a valuable intermediate in various synthetic processes.

The chemical formula of methyl 2-fluoro-6-(trifluoromethyl)benzoate is C₁₀H₆F₄O₂. Its molecular weight is approximately 230.14 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran. These solubility properties make it easy to handle and process in laboratory and industrial settings.

Methyl 2-fluoro-6-(trifluoromethyl)benzoate is primarily used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its fluorinated structure imparts enhanced biological activity and metabolic stability to the final products. For instance, in the pharmaceutical industry, this compound can be used to synthesize drugs with improved pharmacokinetic properties, such as increased bioavailability and reduced toxicity.

Recent research has highlighted the potential of methyl 2-fluoro-6-(trifluoromethyl)benzoate in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of fluoro-substituted benzoates as potent inhibitors of a specific enzyme involved in cancer cell proliferation. The researchers found that compounds derived from methyl 2-fluoro-6-(trifluoromethyl)benzoate exhibited high selectivity and low cytotoxicity, making them promising candidates for further preclinical evaluation.

In addition to its pharmaceutical applications, methyl 2-fluoro-6-(trifluoromethyl)benzoate has been explored for its use in materials science. A study published in Advanced Materials in 2020 investigated the incorporation of this compound into polymer matrices to enhance their thermal stability and mechanical strength. The researchers demonstrated that the presence of the trifluoromethyl group significantly improved the thermal degradation temperature and tensile strength of the resulting polymers.

The synthesis of methyl 2-fluoro-6-(trifluoromethyl)benzoate typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the reaction of 2-fluoro-6-(trifluoromethyl)benzoic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction yields high purity methyl 2-fluoro-6-(trifluoromethyl)benzoate with good yield.

The safety profile of methyl 2-fluoro-6-(trifluoromethyl)benzoate is an important consideration for its use in various applications. While it is generally considered safe for handling under proper laboratory conditions, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, storage conditions should be carefully controlled to prevent degradation or contamination.

In conclusion, methyl 2-fluoro-6-(trifluoromethyl)benzoate (CAS No. 153556-50-4) is a valuable compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure and favorable properties make it an essential intermediate for synthesizing advanced materials and therapeutic agents. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific endeavors.